2-methyl-4-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]thio}methyl)-1,3-thiazole

• IUPAC Name: 2-methyl-4-[[4-(3-nitrophenyl)-1,3-thiazol-2-yl]sulfanylmethyl]-1,3-thiazole
• InChI: InChI=1S/C14H11N3O2S3/c1-9-15-11(6-20-9)7-21-14-16-13(8-22-14)10-3-2-4-12(5-10)17(18)19/h2-6,8H,7H2,1H3
• InChI Key: WIBAAQOJTKOOOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)CSC2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C14H11N3O2S3
• Molecular Weight: 349.5 g/mol

Description

2-methyl-4-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]thio}methyl)-1,3-thiazole, also known as MNTX, is a synthetic compound that has been extensively studied for its potential therapeutic applications. MNTX is a member of the thiazole family of compounds, which have been shown to possess a wide range of biological activities, including antimicrobial, anti-inflammatory, and antitumor properties.

Mechanism of Action

The exact mechanism by which 2-methyl-4-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]thio}methyl)-1,3-thiazole induces apoptosis in cancer cells is not fully understood. However, it is believed that the compound may act by inhibiting the activity of certain enzymes that are necessary for cancer cell survival. In addition, 2-methyl-4-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]thio}methyl)-1,3-thiazole has been shown to induce the expression of certain genes that are involved in the regulation of cell growth and division.
Biochemical and Physiological Effects
In addition to its potential anticancer properties, 2-methyl-4-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]thio}methyl)-1,3-thiazole has also been shown to possess other biochemical and physiological effects. For example, studies have demonstrated that the compound can inhibit the growth of certain bacteria and fungi. In addition, 2-methyl-4-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]thio}methyl)-1,3-thiazole has been shown to possess anti-inflammatory properties, and may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methyl-4-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]thio}methyl)-1,3-thiazole in laboratory experiments is that it is a synthetic compound, which means that it can be easily produced in large quantities. In addition, 2-methyl-4-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]thio}methyl)-1,3-thiazole has been shown to be relatively stable under a variety of conditions, which makes it a useful tool for studying the effects of different compounds on biological systems. However, one limitation of using 2-methyl-4-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]thio}methyl)-1,3-thiazole in laboratory experiments is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of studies involving the compound.

Future Directions

There are several future directions for research on 2-methyl-4-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]thio}methyl)-1,3-thiazole. One area of focus could be on elucidating the compound's mechanism of action, which would help to better understand its potential therapeutic applications. In addition, further studies could be conducted to investigate the compound's effects on different types of cancer cells, as well as its potential use in combination with other anticancer drugs. Finally, research could also be conducted to investigate the compound's effects on other biological systems, such as the immune system and the cardiovascular system.

Scientific Research Applications

2-methyl-4-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]thio}methyl)-1,3-thiazole has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on the compound's ability to inhibit the growth of cancer cells. Studies have shown that 2-methyl-4-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]thio}methyl)-1,3-thiazole can induce apoptosis, or programmed cell death, in a variety of cancer cell lines, including breast, lung, and prostate cancer cells.